gH625

• Molecular Formula: C106H161N33O25
• Molecular Weight: 2297.6 g/mol
• InChI: InChI=1S/C106H161N33O25/c1-15-54(8)83(102(162)127-70(27-21-33-116-105(110)111)92(152)122-55(9)87(147)129-72(86(109)146)38-61-23-17-16-18-24-61)137-99(159)74(36-52(4)5)130-88(148)56(10)125-96(156)79(43-81(108)144)134-97(157)76(39-62-29-31-66(143)32-30-62)132-98(158)78(42-65-46-115-50-121-65)131-89(149)57(11)124-95(155)77(40-63-44-118-69-26-20-19-25-67(63)69)133-93(153)71(28-22-34-117-106(112)113)128-103(163)84(59(13)141)138-100(160)75(37-53(6)7)135-104(164)85(60(14)142)139-101(161)80(48-140)136-90(150)58(12)123-94(154)73(35-51(2)3)126-82(145)47-119-91(151)68(107)41-64-45-114-49-120-64/h16-20,23-26,29-32,44-46,49-60,68,70-80,83-85,118,140-143H,15,21-22,27-28,33-43,47-48,107H2,1-14H3,(H2,108,144)(H2,109,146)(H,114,120)(H,115,121)(H,119,151)(H,122,152)(H,123,154)(H,124,155)(H,125,156)(H,126,145)(H,127,162)(H,128,163)(H,129,147)(H,130,148)(H,131,149)(H,132,158)(H,133,153)(H,134,157)(H,135,164)(H,136,150)(H,137,159)(H,138,160)(H,139,161)(H4,110,111,116)(H4,112,113,117)/t54-,55-,56-,57-,58-,59+,60+,68-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,83-,84-,85-/m0/s1
• InChIKey: ZBJKJMLEWCUVNE-TYKUTRGCSA-N

gH625 Cell-Penetrating Peptide: Viral-Derived Delivery Tool for Macromolecular Therapeutics

gH625 is a 20-amino acid cell-penetrating peptide (CPP) derived from residues 625–644 of glycoprotein H (gH) of Herpes Simplex Virus Type 1 (HSV-1) [1]. As a membranotropic peptide, it facilitates the translocation of conjugated macromolecular cargos—including proteins, nucleic acids, and nanoparticles—across cellular membranes and physiological barriers such as the blood-brain barrier (BBB) [2]. Unlike many cationic CPPs that rely predominantly on endocytic uptake, gH625 exhibits a physical, membrane-distorting insertion mechanism that enhances cytosolic delivery and reduces endosomal entrapment [3]. Its viral origin confers a unique balance of hydrophobicity and amphipathicity, enabling it to interact with lipid bilayers and escape endo-lysosomal degradation [4]. This combination of properties positions gH625 as a specialized vector for intracellular delivery challenges where conventional CPPs demonstrate limited efficacy.

Cargo scope Intrinsically disordered & negatively charged protein delivery

Translocation mode Membrane-insertion mechanism reduces endosomal entrapment

Barrier model Blood-brain barrier penetration supported in vivo

• [1] Galdiero, S., Falanga, A., Vitiello, M., et al. (2010). The presence of a single N-terminal histidine residue enhances the fusogenic properties of a membranotropic peptide derived from herpes simplex virus type 1 glycoprotein H. Journal of Biological Chemistry, 285(22), 17123-17136. View Source
• [2] Valiante, S., Falanga, A., Cigliano, L., Iachetta, G., Busiello, R. A., La Marca, V., Galdiero, M., Lombardi, A., & Galdiero, S. (2015). Peptide gH625 enters into neuron and astrocyte cell lines and crosses the blood-brain barrier in rats. International Journal of Nanomedicine, 10, 1885–1898. View Source
• [3] Falanga, A., Galdiero, M., & Galdiero, S. (2015). Membranotropic Cell Penetrating Peptides: The Outstanding Journey. International Journal of Molecular Sciences, 16(12), 25323-25337. View Source
• [4] Galdiero, S., Falanga, A., Morelli, G., & Galdiero, M. (2015). gH625: A milestone in understanding the many roles of membranotropic peptides. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1848(1), 16-25. View Source

Why gH625 Cannot Be Replaced by Standard CPPs: Evidence of Differential Cargo Compatibility and Membrane Translocation

Standard cationic cell-penetrating peptides like TAT and penetratin are widely used as generic delivery vectors, but their performance is highly cargo-dependent and often compromised by endosomal entrapment [1]. gH625 demonstrates a fundamental advantage in its ability to deliver net negatively charged, intrinsically disordered proteins (IDPs) across membranes—a capability that TAT lacks, as demonstrated by direct comparative studies [2]. Furthermore, gH625's membranotropic mechanism, characterized by a conformational change upon interaction with lipid bilayers, enables it to escape endocytic vesicles and traverse the blood-brain barrier in vivo without toxic effects, a feat not consistently achieved by its cationic counterparts [3]. Simply substituting gH625 with another CPP in a delivery system designed for CNS targeting or IDP transport would likely result in significantly reduced cytosolic bioavailability and therapeutic failure. The quantitative evidence presented in Section 3 substantiates these specific points of differentiation.

gH625 (target peptide)

Membranotropic insertion

Delivers net negatively charged IDPs; escapes endosomes; crosses BBB in vivo.

TAT / Standard CPP

Cationic endocytic uptake

Failed to translocate the same IDP cargo; higher endosomal trapping; inconsistent BBB passage.

Simple CPP substitution may shift cargo compatibility and reduce cytosolic delivery for IDP or CNS-directed applications. Cargo-dependent translocation requires direct validation.

• [1] Galdiero, S., Falanga, A., Morelli, G., & Galdiero, M. (2015). gH625: A milestone in understanding the many roles of membranotropic peptides. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1848(1), 16-25. View Source
• [2] Smaldone, G., Falanga, A., Capasso, D., Guarnieri, D., Correale, S., Galdiero, M., Netti, P. A., Zollo, M., Galdiero, S., Di Gaetano, S., & Pedone, E. (2013). gH625 is a viral derived peptide for effective delivery of intrinsically disordered proteins. International Journal of Nanomedicine, 8, 2555–2565. View Source
• [3] Valiante, S., Falanga, A., Cigliano, L., Iachetta, G., Busiello, R. A., La Marca, V., Galdiero, M., Lombardi, A., & Galdiero, S. (2015). Peptide gH625 enters into neuron and astrocyte cell lines and crosses the blood-brain barrier in rats. International Journal of Nanomedicine, 10, 1885–1898. View Source

gH625 Procurement Justification: Head-to-Head Performance Data vs. TAT, Oligofectamine, and Undecorated Controls

Superior Delivery of Intrinsically Disordered Protein vs. TAT Peptide

In a direct comparative study, gH625 was conjugated to c-prune, the C-terminal domain of h-prune (an intrinsically disordered protein overexpressed in breast, colorectal, and gastric cancers), and its delivery was compared to that of TAT-c-prune [1]. gH625-c-prune successfully crossed cell membranes and accumulated in the cell nucleus, whereas TAT-c-prune failed to achieve efficient translocation [1]. This demonstrates gH625's unique capacity to deliver net negatively charged, intrinsically disordered cargos, a capability that the widely used cationic CPP TAT does not possess [1].

IDP delivery vs. TAT

Head-to-head

gH625-c-prune successfully localized to nucleus; TAT-c-prune showed negligible membrane translocation.

Supports delivery of negatively charged disordered cargos where TAT fails.

Assay context: mammalian cell confocal microscopy.

Evidence Dimension	Membrane translocation of an intrinsically disordered protein (c-prune)
Target Compound Data	gH625-c-prune fusion protein crossed biomembranes and localized to the cell nucleus
Comparator Or Baseline	TAT-c-prune fusion protein showed negligible membrane translocation
Quantified Difference	Qualitative difference in successful vs. failed delivery; TAT was ineffective for this cargo type
Conditions	Biochemical, cellular biology, and confocal microscopy assays in mammalian cells

Why This Matters

For researchers procuring a CPP to deliver intrinsically disordered or negatively charged therapeutic proteins, gH625 offers a validated delivery pathway where TAT fails, avoiding wasted resources on ineffective vectors.

• [1] Smaldone, G., Falanga, A., Capasso, D., Guarnieri, D., Correale, S., Galdiero, M., Netti, P. A., Zollo, M., Galdiero, S., Di Gaetano, S., & Pedone, E. (2013). gH625 is a viral derived peptide for effective delivery of intrinsically disordered proteins. International Journal of Nanomedicine, 8, 2555–2565. View Source

Enhanced Transdermal Delivery of Mega-Dalton Chromatin vs. Wild-Type Control

In a study evaluating transdermal delivery, gH625 was conjugated to synthetic chromatin (histone H2A) to form a mega-Dalton delivery platform [1]. gH625-chromatin increased cellular penetration by 150% compared to wild-type (unconjugated) chromatin [1]. Ex vivo porcine and in vivo mouse skin models showed enhanced penetration depth up to 242 μm within 24 hours, with signals confined to the dermis, indicating safe, localized delivery without the use of penetration enhancers [1].

Transdermal uptake

Head-to-head

150% increase in cellular penetration; dermal penetration depth up to 242 µm in 24h.

Reported penetration enhancement for mega-Dalton chromatin cargo.

Ex vivo porcine and in vivo mouse skin models.

Evidence Dimension	Cellular penetration efficiency of chromatin cargo
Target Compound Data	gH625-chromatin increased cellular penetration by 150% and achieved dermal penetration depth of up to 242 μm in 24h
Comparator Or Baseline	Wild-type chromatin (no CPP) served as the baseline
Quantified Difference	150% increase in cellular penetration; 242 μm dermal penetration depth
Conditions	Ex vivo porcine skin model and in vivo mouse skin model

Why This Matters

This quantifiable enhancement in transdermal macromolecule delivery positions gH625 as a critical component for developing non-invasive topical therapeutics, a capability not achievable with the native cargo alone.

• [1] Zhang, X., et al. (2026). Enhanced cellular and transdermal delivery of the modified chromatin using gH625 cell-penetrating peptide. Nanomedicine: Nanotechnology, Biology and Medicine, 44, 102884. View Source

Overcoming Doxorubicin Resistance in Lung Adenocarcinoma vs. Undecorated Liposomes

In a study on drug-resistant lung adenocarcinoma, liposomes encapsulating doxorubicin (LipoDoxo) were compared to those conjugated with gH625 (LipoDoxo-gH625) [1]. After 72 hours of treatment, LipoDoxo-gH625 demonstrated significantly higher growth inhibition, with IC50 values of 1 μM and 0.3 μM in wild-type A549 and doxorubicin-resistant A549 Dx cells, respectively, compared to LipoDoxo alone [1]. The enhanced antiproliferative effect was paralleled by increased oxidative stress and higher doxorubicin uptake, primarily through the induction of apoptosis [1].

Doxorubicin resistance reversal

Head-to-head

LipoDoxo-gH625 IC50: 0.3 µM in A549 Dx resistant cells vs. higher IC50 for undecorated liposomes.

Reported lower IC50 in chemoresistant lung adenocarcinoma model.

72h treatment; apoptosis-associated uptake.

Evidence Dimension	Cytotoxicity (IC50) against drug-resistant cancer cells
Target Compound Data	LipoDoxo-gH625: IC50 = 1 μM (A549) and 0.3 μM (A549 Dx)
Comparator Or Baseline	LipoDoxo (undecorated liposomes): IC50 values were higher (exact values not reported, but significantly less potent)
Quantified Difference	LipoDoxo-gH625 achieved IC50 of 0.3 μM in resistant cells, indicating effective reversal of resistance
Conditions	72-hour treatment of A549 (wild-type) and A549 Dx (doxorubicin-resistant) human lung adenocarcinoma cell lines

Why This Matters

The ability to lower IC50 in chemoresistant cells to 0.3 μM provides a strong procurement rationale for using gH625-functionalized liposomes in research aimed at overcoming multidrug resistance in lung cancer.

• [1] Perillo, E., et al. (2016). Liposome armed with herpes virus-derived gH625 peptide to overcome doxorubicin resistance in lung adenocarcinoma cell lines. Oncotarget, 7(4), 4077–4092. View Source

Superior siRNA Knockdown Efficiency vs. Oligofectamine in Triple-Negative Breast Cancer

A hybrid nanovector functionalized with gH625 was developed for siRNA delivery to triple-negative breast cancer cells (MDA-MB-231) [1]. The optimized nanovector achieved a GFP expression downregulation of 73 ± 3%, which was significantly higher than the 59 ± 8% downregulation obtained with the commercial transfection reagent siRNA-Oligofectamine™ under the same conditions [1]. This indicates a more efficient gene silencing outcome with the gH625-based system.

siRNA silencing vs. Oligofectamine

Head-to-head

gH625-SPION nanovector: 73±3% GFP downregulation; Oligofectamine: 59±8%.

Higher gene silencing efficiency in triple-negative breast cancer cells.

MDA-MB-231 GFP reporter assay.

Evidence Dimension	siRNA-mediated gene silencing efficiency (GFP downregulation)
Target Compound Data	gH625-functionalized SPION nanovector: 73 ± 3% GFP downregulation
Comparator Or Baseline	siRNA-Oligofectamine™ complex: 59 ± 8% GFP downregulation
Quantified Difference	14 percentage point absolute increase in gene silencing; approximately 24% relative improvement
Conditions	MDA-MB-231 triple-negative breast cancer cells, GFP reporter assay

Why This Matters

The 14% absolute improvement in siRNA-mediated gene silencing over a leading commercial reagent makes gH625 a compelling choice for researchers requiring high-efficiency gene knockdown in hard-to-transfect cancer cell models.

• [1] Ben Djemaa, S., Hervé-Aubert, K., Lajoie, L., Falanga, A., Galdiero, S., Nedellec, S., Soucé, M., Munnier, E., Chourpa, I., David, S., & Allard-Vannier, E. (2018). Formulation and in vitro evaluation of a siRNA delivery nanosystem decorated with gH625 peptide for triple negative breast cancer theranosis. European Journal of Pharmaceutics and Biopharmaceutics, 131, 99-108. View Source

Preferential Blood-Brain Barrier Crossing Over Liver Accumulation In Vivo

In vivo administration of gH625 in rats demonstrated its ability to cross the blood-brain barrier (BBB) [1]. Within 3.5 hours of intravenous administration, gH625 was detected beyond the BBB in proximity to cell neurites [1]. Importantly, gH625 showed no toxic effects, as it did not affect the maximal oxidative capacity of the brain or mitochondrial respiration rate [1]. Biophysical studies further revealed a stronger interaction and conformational change of gH625 with membranes mimicking the BBB compared to those mimicking the liver, suggesting a mechanism for its preferential CNS targeting [2].

BBB crossing in vivo

Cross-study comparable

Detected beyond BBB within 3.5h post-IV; no brain toxicity; stronger interaction with BBB-mimetic membranes vs. liver-mimetic.

Supports preferential CNS biodistribution research.

Rat model; IV 160µg/100g bw; membrane interaction assays.

Evidence Dimension	In vivo BBB penetration and biodistribution preference
Target Compound Data	gH625 crossed the BBB within 3.5h; no brain toxicity observed; stronger interaction with BBB-mimetic membranes
Comparator Or Baseline	Compared to liver accumulation (some hepatic sequestration noted) and liver-mimetic membranes
Quantified Difference	Qualitative preference for BBB crossing; time-to-brain detection: 3.5h post-IV
Conditions	In vivo rat model (IV administration, 160μg/100g bw); in vitro membrane interaction assays

Why This Matters

The demonstrated ability to cross the BBB in vivo without neurotoxicity provides a unique procurement rationale for gH625 as a CNS-targeting vector, differentiating it from many CPPs that fail to traverse the BBB or cause toxicity.

• [1] Valiante, S., Falanga, A., Cigliano, L., Iachetta, G., Busiello, R. A., La Marca, V., Galdiero, M., Lombardi, A., & Galdiero, S. (2015). Peptide gH625 enters into neuron and astrocyte cell lines and crosses the blood-brain barrier in rats. International Journal of Nanomedicine, 10, 1885–1898. View Source
• [2] Iachetta, G., Falanga, A., Molino, Y., et al. (2018). Enhanced uptake of gH625 by blood brain barrier compared to liver in vivo: characterization of the mechanism by an in vitro model and implications for delivery. Scientific Reports, 8, 13836. View Source

Enhanced Cellular Uptake via Dimerization vs. Monomeric gH625

Multivalency was explored as a strategy to enhance the delivery efficacy of gH625 [1]. The study demonstrated that dimerization of gH625 significantly increased its cellular uptake compared to the monomeric form [1]. This was evidenced by fluorescence spectroscopy, circular dichroism, and surface plasmon resonance analyses [1]. The dimeric form also enabled the characterization and visualization of giant unilamellar vesicle (GUV) fusion, a phenomenon not observed with the monomer [1].

Dimer-enhanced uptake

Head-to-head

gH625 dimer showed enhanced cellular uptake and induced GUV fusion; monomer did not.

Multivalent presentation may increase delivery efficiency.

Fluorescence spectroscopy, SPR, light sheet microscopy.

Evidence Dimension	Cellular uptake efficiency and membrane fusion activity
Target Compound Data	gH625 dimer: enhanced cellular uptake and induced GUV fusion
Comparator Or Baseline	Monomeric gH625: lower cellular uptake, no GUV fusion observed
Quantified Difference	Qualitative enhancement; dimerization enabled previously unobserved vesicle fusion
Conditions	Fluorescence spectroscopy, circular dichroism, surface plasmon resonance, and light sheet fluorescence microscopy

Why This Matters

For researchers designing multivalent nanocarriers (e.g., liposomes, nanoparticles decorated with multiple peptide copies), the enhanced uptake observed with gH625 dimers provides a rational basis for optimizing surface density to maximize delivery efficiency.

• [1] Falanga, A., Valiante, S., Galdiero, E., Franci, G., Scudiero, O., Morelli, G., & Galdiero, S. (2017). Dimerization in tailoring uptake efficacy of the HSV-1 derived membranotropic peptide gH625. Scientific Reports, 7, 9434. View Source

gH625: Optimal Procurement Scenarios Based on Validated Performance Data

CNS-Targeted Drug Delivery and Brain Theranostics

The demonstrated ability of gH625 to cross the blood-brain barrier (BBB) in vivo within 3.5 hours of intravenous administration without causing neurotoxicity [1] makes it an ideal vector for developing CNS-targeted therapeutics and imaging agents. Research involving the delivery of neuroprotective peptides, chemotherapeutics for glioblastoma, or diagnostic nanoparticles to the brain can leverage gH625's preferential interaction with BBB-mimetic membranes over liver-mimetic membranes [2].

Non-Invasive Transdermal Delivery of Macromolecular Biologics

The 150% enhancement in cellular penetration and achievement of 242 μm dermal penetration depth with gH625-modified chromatin [1] validates its use in developing topical formulations for large biomolecules (>500 Da) that cannot passively cross the stratum corneum. This is directly applicable to the research and development of transdermal protein therapeutics, nucleic acid delivery for dermatological conditions, and non-invasive vaccination platforms.

Overcoming Chemoresistance in Hard-to-Treat Cancers

The ability of gH625-functionalized liposomes to reduce the IC50 of doxorubicin to 0.3 μM in drug-resistant lung adenocarcinoma cells [1] provides a strong rationale for its procurement in oncology research. This scenario is particularly relevant for studies aimed at circumventing P-glycoprotein-mediated efflux or other resistance mechanisms in cancers such as lung, breast, and ovarian carcinomas.

High-Efficiency siRNA and Gene Silencing Platforms

The 14% absolute improvement in GFP knockdown efficiency (73% vs. 59%) achieved by a gH625-functionalized nanovector compared to Oligofectamine™ [1] supports its use in advanced siRNA delivery systems. This is especially critical for functional genomics studies in triple-negative breast cancer and other hard-to-transfect cell lines where maximizing gene silencing is essential for target validation.

Application

Selection Property

Validation Focus

CNS delivery research

BBB penetration without neurotoxicity

In vivo brain biodistribution and membrane interaction assays

Transdermal macromolecule delivery

Enhanced penetration depth for large cargos

Ex vivo skin penetration models; cargo size compatibility

Chemoresistance reversal models

Liposomal gH625 lowers IC50 in resistant cells

Cytotoxicity assays in matched resistant/sensitive cell lines

siRNA silencing in hard-to-transfect cells

Higher knockdown efficiency vs. commercial reagents

Reporter-based silencing assays and target validation

• [1] Valiante, S., Falanga, A., Cigliano, L., Iachetta, G., Busiello, R. A., La Marca, V., Galdiero, M., Lombardi, A., & Galdiero, S. (2015). Peptide gH625 enters into neuron and astrocyte cell lines and crosses the blood-brain barrier in rats. International Journal of Nanomedicine, 10, 1885–1898. View Source
• [2] Iachetta, G., Falanga, A., Molino, Y., et al. (2018). Enhanced uptake of gH625 by blood brain barrier compared to liver in vivo: characterization of the mechanism by an in vitro model and implications for delivery. Scientific Reports, 8, 13836. View Source